Cas no 1308869-67-1 (4-chloro-6-neopentylpyrimidine)

4-Chloro-6-neopentylpyrimidine is a halogenated pyrimidine derivative characterized by its neopentyl substituent at the 6-position and a reactive chlorine atom at the 4-position. This structure imparts steric hindrance, enhancing stability while maintaining reactivity for further functionalization, making it a valuable intermediate in organic synthesis. The neopentyl group contributes to improved solubility in nonpolar solvents and may influence regioselectivity in subsequent reactions. Its chloro-pyrimidine core is amenable to nucleophilic substitution, enabling applications in pharmaceuticals, agrochemicals, and materials science. The compound’s defined reactivity profile and structural features make it suitable for constructing complex heterocyclic frameworks with precision.

4-chloro-6-neopentylpyrimidine structure

1308869-67-1 structure

Product Name:4-chloro-6-neopentylpyrimidine

CAS No:1308869-67-1

MF:C₉H₁₃ClN₂

MW:184.665920972824

CID:2124151

Update Time:2025-11-02

4-chloro-6-neopentylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6-neopentylpyrimidine
- OYVAUQZDHLXSEX-UHFFFAOYSA-N
- Pyrimidine,4-chloro-6-(2,2-dimethylpropyl)-
- Pyrimidine, 4-chloro-6-(2,2-dimethylpropyl)-
- CID 86675783
- Inchi： 1S/C9H13ClN2/c1-9(2,3)5-7-4-8(10)12-6-11-7/h4,6H,5H2,1-3H3
- InChI Key： OYVAUQZDHLXSEX-UHFFFAOYSA-N
- SMILES： ClC1=CC(CC(C)(C)C)=NC=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 142
Topological Polar Surface Area: 25.8

Experimental Properties

Density: 1.084±0.06 g/cm3(Predicted)
Boiling Point: 248.8±20.0 °C(Predicted)
pka: 0.82±0.26(Predicted)

4-chloro-6-neopentylpyrimidine Pricemore >>

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